Benzoyl chloride Benzoyl chloride Benzoyl chloride appears as a colorless fuming liquid with a pungent odor. Flash point 162°F. Lachrymator, irritating to skin and eyes. Corrosive to metals and tissue. Density 10.2 lb / gal. Used in medicine and in the manufacture of other chemicals.
Benzoyl chloride is a member of benzoic acids.
Brand Name: Vulcanchem
CAS No.: 98-88-4
VCID: VC20851542
InChI: InChI=1S/C7H5ClO/c8-7(9)6-4-2-1-3-5-6/h1-5H
SMILES: C1=CC=C(C=C1)C(=O)Cl
Molecular Formula: C7H5ClO
C6H5COCl
C6H5COCl
C7H5ClO
Molecular Weight: 140.56 g/mol

Benzoyl chloride

CAS No.: 98-88-4

Cat. No.: VC20851542

Molecular Formula: C7H5ClO
C6H5COCl
C6H5COCl
C7H5ClO

Molecular Weight: 140.56 g/mol

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Benzoyl chloride - 98-88-4

Specification

Description Benzoyl chloride appears as a colorless fuming liquid with a pungent odor. Flash point 162°F. Lachrymator, irritating to skin and eyes. Corrosive to metals and tissue. Density 10.2 lb / gal. Used in medicine and in the manufacture of other chemicals.
Benzoyl chloride is a member of benzoic acids.
CAS No. 98-88-4
Molecular Formula C7H5ClO
C6H5COCl
C6H5COCl
C7H5ClO
Molecular Weight 140.56 g/mol
IUPAC Name benzoyl chloride
Standard InChI InChI=1S/C7H5ClO/c8-7(9)6-4-2-1-3-5-6/h1-5H
Standard InChI Key PASDCCFISLVPSO-UHFFFAOYSA-N
Impurities Maximum Limits of Impurities: residue after ignition 0.005%; phosphorus compounds (as P) 0.002%; heavy metals (as Pb) 0.001%; iron (Fe) 0.001%.
SMILES C1=CC=C(C=C1)C(=O)Cl
Canonical SMILES C1=CC=C(C=C1)C(=O)Cl
Boiling Point 387 °F at 760 mm Hg (NTP, 1992)
197.2 °C
201 °C
387°F
Colorform Liquid
Transparent, colorless liquid
Colorless, fuming liquid
Colorless to slightly yellow liquid
Flash Point 162 °F (NTP, 1992)
72 °C (162 °F) - closed cup
162 °F (72 °C)(open cup)
68 °C (closed cup)
72 °C c.c.
162°F
Melting Point 30.2 °F (NTP, 1992)
-1.0 °C
-0.5 °C
-1 °C
30.2°F

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